Cas no 34885-96-6 (2-Furancarboxylic acid, 5-(phenylmethyl)-, methyl ester)

• Product Name: 2-Furancarboxylic acid, 5-(phenylmethyl)-, methyl ester
• CAS No: 34885-96-6
• MF: C₁₃H₁₂O₃
• MW: 216.232583999634
• CID: 1466684
• Update Time: 2024-08-23

2-Furancarboxylic acid, 5-(phenylmethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid, 5-(phenylmethyl)-, methyl ester

• Inchi： 1S/C13H12O3/c1-15-13(14)12-8-7-11(16-12)9-10-5-3-2-4-6-10/h2-8H,9H2,1H3
• InChI Key： DRCHEKVZFGOCNZ-UHFFFAOYSA-N
• SMILES： O1C(CC2=CC=CC=C2)=CC=C1C(OC)=O

Computed Properties

• Exact Mass: 216.07866

Experimental Properties

• Density: 1.140±0.06 g/cm3(Predicted)
• Boiling Point: 157-160 °C
• PSA: 39.44